3-{[(1E)-3-oxo-2,3-dihydro-1H-inden-1-ylidene]amino}-1-phenylthiourea

• IUPAC Name: 1-[(E)-(3-oxoinden-1-ylidene)amino]-3-phenylthiourea
• InChI: InChI=1S/C16H13N3OS/c20-15-10-14(12-8-4-5-9-13(12)15)18-19-16(21)17-11-6-2-1-3-7-11/h1-9H,10H2,(H2,17,19,21)/b18-14+
• InChI Key: UIKMSHSHJYDBLF-NBVRZTHBSA-N
• Canonical SMILES: C1C(=NNC(=S)NC2=CC=CC=C2)C3=CC=CC=C3C1=O
• Isomeric SMILES: C1/C(=N\NC(=S)NC2=CC=CC=C2)/C3=CC=CC=C3C1=O
• Molecular Formula: C16H13N3OS
• Molecular Weight: 295.4 g/mol

Description

The compound “3-{[(1E)-3-oxo-2,3-dihydro-1H-inden-1-ylidene]amino}-1-phenylthiourea” is a complex organic molecule. It likely contains elements such as carbon, hydrogen, nitrogen, oxygen, and sulfur.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as substituted phenylthioureas can be prepared by treating arylamine with ammonium thiocyanate.

Molecular Structure Analysis

The molecular structure analysis of this compound would involve understanding the arrangement of atoms and the chemical bonds that hold the atoms together. Unfortunately, specific details about the molecular structure of this compound were not found.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions take place. Phenylthiourea derivatives have been known to undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would include its melting point, solubility, optical activity, and more. Amino acids, which are structurally similar, are known to be colorless, crystalline substances with high melting points due to their ionic properties.

Scientific Research Applications

3-{[(1E)-3-oxo-2,3-dihydro-1H-inden-1-ylidene]amino}-1-phenylthioureaurea has been used in various scientific research applications, such as the synthesis of other compounds, the study of biochemical and physiological effects, and the investigation of its mechanism of action. It has been used as a reagent in the synthesis of other compounds, such as thiadiazole derivatives and aryl sulfonamides. It has also been used in the synthesis of drugs, such as anti-inflammatory and anti-cancer agents.

Mechanism of Action

The exact mechanism of action of 3-{[(1E)-3-oxo-2,3-dihydro-1H-inden-1-ylidene]amino}-1-phenylthioureaurea is not yet fully understood. However, it is believed to act as an inhibitor of tyrosinase, an enzyme involved in the synthesis of melanin. It is also believed to act as an antioxidant, protecting cells from oxidative damage caused by free radicals.
Biochemical and Physiological Effects
3-{[(1E)-3-oxo-2,3-dihydro-1H-inden-1-ylidene]amino}-1-phenylthioureaurea has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory and anti-cancer effects in animal models. Additionally, it has been shown to act as an antioxidant, protecting cells from oxidative damage caused by free radicals.

Advantages and Limitations for Lab Experiments

The use of 3-{[(1E)-3-oxo-2,3-dihydro-1H-inden-1-ylidene]amino}-1-phenylthioureaurea in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, making it a suitable reagent for many reactions. Additionally, it has a wide range of applications in scientific research, making it a useful tool for many experiments. However, there are some limitations to the use of 3-{[(1E)-3-oxo-2,3-dihydro-1H-inden-1-ylidene]amino}-1-phenylthioureaurea in laboratory experiments. It is not very soluble in water, making it difficult to work with in aqueous solutions. Additionally, it can be toxic in high concentrations, so care should be taken to ensure that it is used in the proper concentrations.

Future Directions

There are several possible future directions for research involving 3-{[(1E)-3-oxo-2,3-dihydro-1H-inden-1-ylidene]amino}-1-phenylthioureaurea. One possible direction is to further investigate its mechanism of action, as the exact mechanism is still not fully understood. Additionally, further research could be done to investigate its biochemical and physiological effects, such as its anti-inflammatory and anti-cancer effects. Finally, further research could be done to investigate its potential applications in drug synthesis, as it has already been used in the synthesis of various drugs.

Synthesis Methods

3-{[(1E)-3-oxo-2,3-dihydro-1H-inden-1-ylidene]amino}-1-phenylthioureaurea can be synthesized in a two-step process. The first step involves the reaction of 3-nitrobenzaldehyde with thiourea in the presence of a base, such as sodium hydroxide, to form a nitroso compound. This nitroso compound then undergoes a rearrangement reaction in the presence of an acid, such as hydrochloric acid, to form 3-{[(1E)-3-oxo-2,3-dihydro-1H-inden-1-ylidene]amino}-1-phenylthioureaurea.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Phenylthiourea, a related compound, is known to be used in laboratory settings.